
Paraxanthine-d6: A Technical Guide to its
Certificate of Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Paraxanthine-d6

Cat. No.: B7881582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the specifications typically found on a

Certificate of Analysis (CoA) for Paraxanthine-d6. It is intended to assist researchers,

scientists, and drug development professionals in understanding the quality attributes of this

stable isotope-labeled internal standard, which is crucial for the accurate quantification of

paraxanthine in biological matrices.

Compound Identification and General Properties
Paraxanthine-d6 is the deuterated form of paraxanthine, the major metabolite of caffeine in

humans.[1][2][3] Its primary application is as an internal standard in analytical methodologies

such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS) for the quantification of paraxanthine.[1][4]
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Identifier Value

Chemical Name
1,7-bis(methyl-d3)-3,7-dihydro-1H-purine-2,6-

dione[1]

Synonyms Paraxanthine-d6, 1,7-Dimethylxanthine-d6[1]

CAS Number 117490-41-2[1][5]

Molecular Formula C₇H₂D₆N₄O₂[1][5]

Molecular Weight 186.20 g/mol [1][5]

Exact Mass 186.1024[1]

Analytical Specifications
The following table summarizes the typical analytical specifications for Paraxanthine-d6 found

on a Certificate of Analysis. These parameters ensure the identity, purity, and quality of the

compound.

Parameter Specification Typical Method

Appearance
White to off-white or pale

yellow solid/crystal[1][6][7]
Visual Inspection

Purity ≥98%[1][5]
High-Performance Liquid

Chromatography (HPLC)

Isotopic Purity ≥98 atom % D[6] Mass Spectrometry (MS)

Deuterated Forms ≥99% (d1-d6), ≤1% d0[8] Mass Spectrometry (MS)

Identity Conforms to structure ¹H-NMR, Mass Spectrometry

Solubility

Soluble in DMSO and DMF

(e.g., 10 mg/mL)[1][8];

Sparingly soluble in Ethanol

and PBS (pH 7.2) (e.g., 1

mg/mL)[8]

Visual Inspection

Melting Point 294-296 °C[6] Melting Point Apparatus
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Storage and Stability
Proper storage is critical to maintain the integrity of Paraxanthine-d6.

Condition Duration

Short-term 0 - 4 °C (days to weeks)[1]

Long-term -20 °C (months to years)[1][5]

Shelf Life >3 years if stored properly[1]

It is recommended to store the compound in a dry, dark environment.[1] For solutions, storage

at -80°C for up to a year in a suitable solvent is suggested.[9]

Experimental Protocols
While specific, detailed experimental protocols are proprietary to the manufacturer, this section

outlines the general methodologies used to verify the specifications of Paraxanthine-d6.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is used to assess the chemical purity of Paraxanthine-d6 by separating it from

any non-deuterated paraxanthine and other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reverse-phase C18 column (e.g., LiChrosorb RP-18) is commonly used for the

separation of methylxanthines.[10]

Mobile Phase: A gradient elution is often employed, typically consisting of a mixture of an

aqueous buffer (e.g., 0.05% trifluoroacetic acid in water) and an organic solvent like

acetonitrile.[10]

Detection: UV detection at an appropriate wavelength for paraxanthine.
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Procedure: A solution of Paraxanthine-d6 is prepared in a suitable solvent and injected into

the HPLC system. The retention time of the main peak corresponding to Paraxanthine-d6 is

recorded. The purity is calculated based on the area of the main peak relative to the total

area of all observed peaks.

Identity and Isotopic Purity by Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of Paraxanthine-d6 and to

determine its isotopic purity.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatograph (LC-MS) or

gas chromatograph (GC-MS).

Ionization: Electrospray ionization (ESI) in positive mode is a common technique for

methylxanthines.[11]

Analysis: The mass spectrum will show a peak corresponding to the molecular ion of

Paraxanthine-d6. The isotopic distribution is analyzed to confirm the incorporation of

deuterium atoms and to quantify the percentage of the deuterated forms (d1-d6) versus the

non-deuterated form (d0).

Metabolic Pathway of Caffeine
Paraxanthine is the primary metabolite of caffeine in humans, with its formation being a key

indicator of CYP1A2 enzyme activity.[2][12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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